Cas no 72623-17-7 (Oxazole, 4,5-dihydro-2-(3-methoxy-2-methylphenyl)-4,4-dimethyl-)

• Product name: Oxazole, 4,5-dihydro-2-(3-methoxy-2-methylphenyl)-4,4-dimethyl-
• CAS No: 72623-17-7
• MF: C₁₃H₁₇NO₂
• MW: 219.27958
• CID: 543634
• PubChem ID: 12421336

Oxazole, 4,5-dihydro-2-(3-methoxy-2-methylphenyl)-4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 4,5-dihydro-2-(3-methoxy-2-methylphenyl)-4,4-dimethyl-
• 2-(3-methoxy-2-methylphenyl)-4,4-dimethyl-5H-1,3-oxazole
• 2-(3-Methoxy-2-methylphenyl)-4,4-dimethyl-4,5-dihydro-1,3-oxazole
• DTXSID50497466
• 72623-17-7
• SCHEMBL9702416

• Inchi： InChI=1S/C13H17NO2/c1-9-10(6-5-7-11(9)15-4)12-14-13(2,3)8-16-12/h5-7H,8H2,1-4H3
• InChI Key： GRUIUBFSCLSRFY-UHFFFAOYSA-N
• SMILES： CC1=C(C=CC=C1OC)C2=NC(CO2)(C)C

Computed Properties

• Exact Mass: 219.12601
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.8Ų

Experimental Properties

• PSA: 30.82